Cas no 89328-79-0 (Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]-)

Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]- structure
89328-79-0 structure
Product Name:Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]-
CAS No:89328-79-0
MF:C17H24O3S
MW:308.435664176941
CID:604121
PubChem ID:71323623
Update Time:2025-04-19

Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]-
    • 6-[3-(benzenesulfonyl)propyl]-2,2-dimethylcyclohexan-1-one
    • DTXSID50753190
    • 89328-79-0
    • Inchi: 1S/C17H24O3S/c1-17(2)12-6-8-14(16(17)18)9-7-13-21(19,20)15-10-4-3-5-11-15/h3-5,10-11,14H,6-9,12-13H2,1-2H3
    • InChI Key: JRJFNUMXRKTQOV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CCCC1C(C(C)(C)CCC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 308.14461580g/mol
  • Monoisotopic Mass: 308.14461580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 59.6Ų
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